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Compound of Interest

Compound Name: Daphmacropodine

Cat. No.: B15587297 Get Quote

For Immediate Release

This technical guide provides a summary of the available scientific information on

Daphmacropodine, a natural product of interest to researchers in pharmacology and drug

development. The document outlines its core physicochemical properties. However, a

comprehensive review of publicly accessible scientific literature reveals a lack of in-depth

studies on its specific biological activities, experimental protocols, and associated signaling

pathways.

Core Physicochemical Data
Daphmacropodine is a natural alkaloid isolated from plants of the Daphniphyllum genus. Its

fundamental chemical identifiers are summarized below.

Property Value Citation

CAS Number 39729-21-0 [1][2][3]

Molecular Weight 513.76 g/mol [1][2]

Molecular Formula C₃₂H₅₁NO₄ [1][2]
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While research has been conducted on various alkaloids isolated from Daphniphyllum

macropodum, specific and detailed information regarding the biological activity and mechanism

of action of Daphmacropodine remains limited in the scientific literature. Studies on related

compounds from the same plant have included evaluations for cytotoxic and pesticidal

activities.[1] However, detailed experimental protocols for these assays as they pertain

specifically to Daphmacropodine are not provided in the available literature.

A thorough search for in-depth experimental methodologies, such as those for cytotoxicity

assays, anti-cancer activity, or other pharmacological evaluations directly involving

Daphmacropodine, did not yield replicable protocols. General procedures for in vitro

cytotoxicity assays are widely available but are not specific to this compound.

Signaling Pathways
Currently, there is no published research that elucidates the signaling pathways modulated by

Daphmacropodine. The mechanism of action of this particular alkaloid has not been a subject

of detailed investigation in the reviewed literature. Therefore, diagrams of signaling pathways or

experimental workflows involving Daphmacropodine cannot be generated at this time due to a

lack of foundational data.

In conclusion, while the basic chemical identity of Daphmacropodine is established, its

biological role and potential as a pharmacological agent are not yet well-defined in the public

domain. Further research is required to characterize its bioactivities, elucidate its mechanism of

action, and establish detailed experimental protocols for its study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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